Cas no 2138184-92-4 (2-Benzofurancarboxylic acid, 5-chloro-2,3-dihydro-7-methoxy-)

• Product Name: 2-Benzofurancarboxylic acid, 5-chloro-2,3-dihydro-7-methoxy-
• CAS No: 2138184-92-4
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 5299543
• Update Time: 2025-06-22

2-Benzofurancarboxylic acid, 5-chloro-2,3-dihydro-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5-chloro-2,3-dihydro-7-methoxy-

• Inchi： 1S/C10H9ClO4/c1-14-7-4-6(11)2-5-3-8(10(12)13)15-9(5)7/h2,4,8H,3H2,1H3,(H,12,13)
• InChI Key： WRYJDXCRZQEQQH-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=C(Cl)C=C2CC1C(O)=O

Additional information on 2-Benzofurancarboxylic acid, 5-chloro-2,3-dihydro-7-methoxy-

2-Benzofurancarboxylic Acid, 5-Chloro-2,3-Dihydro-7-Methoxy-

The compound 2-Benzofurancarboxylic acid, 5-chloro-2,3-dihydro-7-methoxy-, with the CAS number 2138184-92-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzofuran derivatives, which are known for their unique electronic properties and structural versatility. The molecule features a benzofuran ring system with a carboxylic acid group at position 2, a chlorine substituent at position 5, and a methoxy group at position 7. These functional groups contribute to its intriguing chemical behavior and potential applications.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery and material synthesis. The presence of the carboxylic acid group in 2-Benzofurancarboxylic acid makes it a valuable precursor for the synthesis of various bioactive molecules. For instance, researchers have explored its role in developing anti-inflammatory agents and antioxidants due to its ability to modulate cellular pathways involved in oxidative stress and inflammation. The chlorine substituent at position 5 further enhances its pharmacokinetic properties, making it a promising candidate for drug development.

In addition to its biological applications, 2-Benzofurancarboxylic acid has shown potential in the field of materials science. Its unique electronic structure allows for the creation of advanced materials with tailored optical and electronic properties. For example, recent advancements in organic electronics have utilized benzofuran derivatives as building blocks for organic semiconductors and light-emitting diodes (OLEDs). The methoxy group at position 7 plays a crucial role in stabilizing the molecule's structure, thereby improving its performance in these applications.

The synthesis of 2-Benzofurancarboxylic acid involves a multi-step process that typically begins with the preparation of the benzofuran skeleton. Researchers have developed efficient methodologies to introduce the functional groups at specific positions on the ring system. One such approach involves the use of palladium-catalyzed cross-coupling reactions to precisely install the chlorine and methoxy substituents. These methods not only ensure high yields but also maintain the structural integrity of the molecule, which is critical for its intended applications.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of compounds like 2-Benzofurancarboxylic acid. Recent studies have focused on evaluating its environmental fate and toxicity profiles to ensure sustainable practices in its production and use. These efforts are part of a broader initiative to develop eco-friendly chemical processes that minimize ecological impact while maximizing efficiency.

In conclusion, 2-Benzofurancarboxylic acid, with its unique structural features and functional groups, represents a versatile building block for various chemical applications. Its role in drug discovery, materials science, and environmental chemistry underscores its significance as a key compound in contemporary research. As scientific advancements continue to unfold, this compound is expected to pave the way for innovative solutions across multiple disciplines.